58-64-0

Adenosine-5'-diphosphate

In Stock

• CAS RN:
• 58-64-0

• Formula:
• C10H15N5O10P2

• InChI:
• InChI=1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1

• InChIKey:
• XTWYTFMLZFPYCI-KQYNXXCUSA-N

• Adp, also known as H3ADP or magnesium ADP, belongs to the class of organic compounds known as purine ribonucleoside diphosphates. These are purine ribobucleotides with diphosphate group linked to the ribose moiety. Adp is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Adp has been found throughout all human tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Adp can be found anywhere throughout the human cell, such as in cytoplasm, nucleus, mitochondria, and peroxisome. Adp exists in all eukaryotes, ranging from yeast to humans. In humans, Adp is involved in phosphatidylethanolamine biosynthesis pe(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, phosphatidylcholine biosynthesis PC(22:0/22:2(13Z, 16Z)) pathway, phosphatidylethanolamine biosynthesis pe(18:1(11Z)/18:1(9Z)) pathway, and phosphatidylchol...

Disodium;6-(naphthalen-1-yldiazenyl)-5-oxido-7-sulfonaphthalene-2-sulfonate

• CAS RN:
• 5858-64-0

• Formula:
• C20H12N2Na2O7S2

• InChI:
• InChI=1S/C20H14N2O7S2.2Na/c23-20-16-9-8-14(30(24,25)26)10-13(16)11-18(31(27,28)29)19(20)22-21-17-7-3-5-12-4-1-2-6-15(12)17;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2

• InChIKey:
• YWRDNQAPEJAXJJ-UHFFFAOYSA-L

• Disodium;6-(naphthalen-1-yldiazenyl)-5-oxido-7-sulfonaphthalene-2-sulfonate is a useful research compound. Its molecular formula is C20H12N2Na2O7S2 and its molecular weight is 502.4 g/mol. The purity is usually 95%.

4-Methyl-2-pentenoyl maleic anhydride copolymer

• CAS RN:
• 89458-64-0

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C6H10O.C4H2O3/c1-5(2)4-6(3)7;5-3-1-2-4(6)7-3/h1,4H2,2-3H3;1-2H

• InChIKey:
• LJIRJSABOPVORG-UHFFFAOYSA-N

• 4-Methyl-2-pentenoyl maleic anhydride copolymer, also known as 4-Methyl-2-pentenoyl maleic anhydride copolymer, is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.2 g/mol. The purity is usually 95%.

2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 262858-64-0

• Formula:
• C16H17N5O2S

• InChI:
• InChI=1S/C16H17N5O2S/c1-10-8-11(2)21-15(17-10)19-16(20-21)24-9-14(22)18-12-4-6-13(23-3)7-5-12/h4-8H,9H2,1-3H3,(H,18,22)

• InChIKey:
• UMRJQEGTTRHTAG-UHFFFAOYSA-N

• 2-({5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.41. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-nitrofuran-2-carboxamide

In Stock

• CAS RN:
• 864858-64-0

• Formula:
• C15H12N4O5S

• InChI:
• InChI=1S/C15H12N4O5S/c1-8(20)18-5-4-9-10(6-16)15(25-12(9)7-18)17-14(21)11-2-3-13(24-11)19(22)23/h2-3H,4-5,7H2,1H3,(H,17,21)

• InChIKey:
• HNCBLYGQFOIUEM-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H12N4O5S and its molecular weight is 360.34. The purity is usually 95%.

N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}quinoline-2-carboxamide

• CAS RN:
• 929858-64-0

• Formula:
• C25H21N3O2

• InChI:
• InChI=1S/C25H21N3O2/c29-24(21-12-10-19(11-13-21)18-6-2-1-3-7-18)26-16-17-27-25(30)23-15-14-20-8-4-5-9-22(20)28-23/h1-15H,16-17H2,(H,26,29)(H,27,30)

• InChIKey:
• BDWZYJFPYUBHJQ-UHFFFAOYSA-N

• N-{2-[(biphenyl-4-ylcarbonyl)amino]ethyl}quinoline-2-carboxamide is a useful research compound. Its molecular formula is C25H21N3O2 and its molecular weight is 395.5g/mol. The purity is usually 95%.

Cyclohexyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone

In Stock

• CAS RN:
• 898758-64-0

• Formula:
• C21H29NO3

• InChI:
• InChI=1S/C21H29NO3/c23-20(18-4-2-1-3-5-18)19-8-6-17(7-9-19)16-22-12-10-21(11-13-22)24-14-15-25-21/h6-9,18H,1-5,10-16H2

• InChIKey:
• BJZWKKVRIQKZIG-UHFFFAOYSA-N

• Cyclohexyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone is a useful research compound. Its molecular formula is C21H29NO3 and its molecular weight is 343.5 g/mol. The purity is usually 95%.

Methyl 2-amino-3-quinolin-3-ylpropanoate;dihydrochloride

Usually In Stock

• CAS RN:
• 2248258-64-0

• Formula:
• C13H16Cl2N2O2

• InChI:
• InChI=1S/C13H14N2O2.2ClH/c1-17-13(16)11(14)7-9-6-10-4-2-3-5-12(10)15-8-9;;/h2-6,8,11H,7,14H2,1H3;2*1H

• InChIKey:
• ACXMWPACNDUQRY-UHFFFAOYSA-N

• Methyl 2-amino-3-quinolin-3-ylpropanoate;dihydrochloride is a useful research compound. Its molecular formula is C13H16Cl2N2O2 and its molecular weight is 303.18. The purity is usually 95%.